Cas no 26482-53-1 (2-(1-adamantyl)ethanamine)

2-(1-adamantyl)ethanamine Properties

Names and Identifiers

• Tricyclo[3.3.1.13,7]decane-1-ethanamine
• 2-(1-Adamantyl)ethanamine
• 2-(1-Adamantyl)ethanamine hydrochloride
• 1-&#8203
• 2-(1-adamantyl)ethanamine(SALTDATA: FREE)
• 7]&#8203
• decane-&#8203
• ethanamine
• 1-(2-Aminoethyl)adamantane
• 2-(1-Adamantyl)ethylamine
• Tricyclo[3.3.1.1(3,7)]decane-1-ethanamine
• 174
• Mrz 2
• D 174
• 26482-53-1
• SNJMEUDNDRSJAS-UHFFFAOYSA-N
• FT-0679257
• EN300-40581
• D-174
• AKOS000122060
• NCGC00340734-01
• AKOS006238832
• 1-adamantaneethanamine
• 2-(1-Adamantyl)-1-ethanamine
• 2-(adamantan-1-yl)ethanamine
• EU-0053109
• DTXSID50181075
• MFCD00233043
• SCHEMBL973650
• CS-0450292
• 2-Adamantan-1-yl-ethylamine
• AB01098764-03
• CHEMBL341013
• HMS1409K04
• Tricyclo(3.3.1.13,7)decane-1-ethanamine
• 2-(Adamant-1-yl)ethylamine
• D174
• Enamine_005504
• SR-01000537041
• Oprea1_362282
• SR-01000537041-1
• 2-(2-amino)ethyladamantane
• BB 0253978
• 2-(ADAMANTAN-1-YL)ETHAN-1-AMINE
• 1-C-Ethylaminoadamantane
• Mrz 2/174
• DB-302847
• 2-(tricyclo[3.3.1.1~3,7~]dec-1-yl)ethanamine
• DTXCID60103566
• ALBB-006757
• 1-Adamantanethylamine
• STK504095
• +Expand

• MDL： MFCD00233043
• InChIKey： SNJMEUDNDRSJAS-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H21N/c13-2-1-12-6-9-3-10(7-12)5-11(4-9)8-12/h9-11H,1-8,13H2
• SMILES： NCCC12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 180.17536
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 179.1674
• Heavy Atom Count: 13
• Complexity: 168
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 26

Experimental Properties

• PSA: 27.64
• Boiling Point: 97-98 ºC (2 Torr)
• Flash Point: 99.4±13.3 ºC,
• Solubility: Very slightly soluble (0.12 g/l) (25 º C),
• Density: 1.021±0.06 g/cm3 (20 ºC 760 Torr),